3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one

• IUPAC Name: 3-[1-(2-chlorophenyl)ethylamino]-5-methyloxolan-2-one
• InChI: InChI=1S/C13H16ClNO2/c1-8-7-12(13(16)17-8)15-9(2)10-5-3-4-6-11(10)14/h3-6,8-9,12,15H,7H2,1-2H3
• InChI Key: KCZBLILBNPLCFR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(=O)O1)NC(C)C2=CC=CC=C2Cl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one, also known as cloxazolam, is a benzodiazepine derivative that has been widely used in scientific research due to its potent anxiolytic and sedative effects.

Mechanism of Action

Cloxazolam acts by binding to the benzodiazepine site on the GABA-A receptor, which enhances the inhibitory effects of GABA neurotransmission. This leads to anxiolytic, sedative, and muscle relaxant effects.
Biochemical and Physiological Effects:
Cloxazolam has been shown to decrease anxiety and increase sedation in animal models. It also has muscle relaxant effects and can decrease the frequency and duration of seizures. In humans, 3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one has been shown to improve sleep quality and reduce symptoms of anxiety and depression.

Advantages and Limitations for Lab Experiments

Cloxazolam has several advantages for lab experiments, including its potent anxiolytic and sedative effects, which can be useful for studying anxiety and sleep disorders. However, its effects can be long-lasting, which can make it difficult to assess the acute effects of the drug. Additionally, it can have side effects such as drowsiness and impaired motor function, which can interfere with experimental outcomes.

Future Directions

There are several future directions for research on 3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one. One potential area of study is the development of new benzodiazepine derivatives with improved efficacy and reduced side effects. Another area of research could be the development of new therapeutic applications for 3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one, such as in the treatment of post-traumatic stress disorder or other anxiety disorders. Finally, further research is needed to fully understand the underlying mechanisms of 3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one's effects on the brain and body.

Synthesis Methods

Cloxazolam can be synthesized by reacting 2-amino-5-chlorobenzophenone with ethyl chloroacetate to form 3-[1-(2-chlorophenyl)ethyl]-2-oxo-4-phenyl-1,3-oxazolidine, which is then reacted with methyl magnesium bromide to produce 3-[1-(2-Chlorophenyl)ethylamino]-5-methyloxolan-2-one.

Scientific Research Applications

Cloxazolam has been extensively used in scientific research to study anxiety, depression, and sleep disorders. It has been shown to have potent anxiolytic and sedative effects, making it a useful tool for studying the underlying mechanisms of these disorders.